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Experimental Data and Detailed Findings

The comparative abuse potential is primarily established through a dedicated human abuse potential study,

the gold standard for such assessments.

Human Abuse Potential Study Protocol

This study provides the most direct, head-to-head comparison between pitolisant and phentermine [1].

Objective: To evaluate the abuse potential of single doses of pitolisant compared to phentermine
HCl (60 mg) and placebo in a controlled setting.

Population: Healthy, non-dependent recreational stimulant users (n=38) who could reliably
discriminate phentermine from placebo.

Design: Randomized, double-blind, active- and placebo-controlled, four-period crossover study.
Interventions: Single doses of:

Pitolisant 35.6 mg (therapeutic dose)
Pitolisant 213.6 mg (supratherapeutic dose)

Phentermine HCl 60 mg
Placebo

Primary Endpoint: Maximum effect (Emax) on the 100-point Drug Liking "at this moment" Visual
Analog Scale (VAS). A score of 50 represents neutrality ("neither like nor dislike"), scores above 50

indicate liking, and scores below 50 indicate disliking.
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Key Secondary Endpoints: Emax for Overall Drug Liking and Take Drug Again VAS.

Key Quantitative Results from the Abuse Potential Study

The following table details the primary and secondary outcomes from the study [1].

Measure
(Emax)

Placebo
Pitolisant
(35.6 mg)

Pitolisant
(213.6 mg)

Phentermine (60 mg)

Drug Liking ~50

(neutral)

Similar to

placebo

Similar to

placebo

~71.4 (significantly higher than both

pitolisant doses and placebo)

Overall Drug
Liking

~50

(neutral)

Similar to

placebo

Similar to

placebo

~70.6 (significantly higher)

Take Drug
Again

~50

(neutral)

Similar to

placebo

Similar to

placebo

~69.9 (significantly higher)

The study concluded that pitolisant had an abuse potential profile similar to placebo and significantly lower

than phentermine, with no findings suggestive of a risk of abuse [1].

Mechanistic Pathways and Rationale

The fundamental difference in abuse potential stems from the distinct neurobiological pathways each drug

activates. The following diagram illustrates these key mechanisms.
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High Abuse Potential Pathway

Phentermine Mechanism

Pitolisant Mechanism (Low Abuse Potential)
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This mechanistic difference is supported by clinical evidence. A long-term, real-world safety study of

pitolisant in narcolepsy patients confirmed the trial findings, reporting no abuse potential over a follow-up

period of 42.6 months [2] [3]. In contrast, a systematic review on prescription stimulants for ADHD found an

average past-year misuse rate of 22.6%, highlighting the inherent risk with traditional stimulants [4].

In summary, the evidence clearly demonstrates that pitolisant possesses a significantly lower abuse potential

than phentermine and other classic stimulants. This favorable profile is a direct result of its unique
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histaminergic mechanism and is the reason it is not classified as a controlled substance in the US and Europe.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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